2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione

• IUPAC Name: 2-[C-ethyl-N-(2-methoxyphenyl)carbonimidoyl]-3-hydroxy-5,5-dimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C18H23NO3/c1-5-12(19-13-8-6-7-9-16(13)22-4)17-14(20)10-18(2,3)11-15(17)21/h6-9,20H,5,10-11H2,1-4H3
• InChI Key: FWEHJEMUVSHBSG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=NC1=CC=CC=C1OC)C2=C(CC(CC2=O)(C)C)O
• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol

Description

2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione, also known as MPP, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. MPP is a yellow crystalline powder that is soluble in ethanol and methanol.

Mechanism of Action

The mechanism of action of 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione varies depending on its application. In medicine, 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione has been shown to induce apoptosis (programmed cell death) in cancer cells by inhibiting the activity of the enzyme topoisomerase II. It has also been shown to inhibit the replication of various viruses such as HIV and herpes simplex virus. In agriculture, 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione acts as a plant growth regulator by promoting cell division and elongation. In materials science, 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione's unique structure allows it to form supramolecular assemblies with other molecules, leading to the synthesis of novel materials with unique properties.
Biochemical and Physiological Effects:
2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione's biochemical and physiological effects also vary depending on its application. In medicine, 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione has been shown to induce cell death in cancer cells while sparing healthy cells. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In agriculture, 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione promotes plant growth by stimulating cell division and elongation. In materials science, 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione's unique structure allows it to form supramolecular assemblies with other molecules, leading to the synthesis of materials with unique properties such as fluorescence and magnetism.

Advantages and Limitations for Lab Experiments

2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione's unique properties and potential applications make it an attractive target for scientific research. Its relatively simple synthesis method and availability in the market make it easily accessible for lab experiments. However, 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione's low solubility in water and potential toxicity at high concentrations may limit its use in certain experiments. Additionally, the lack of standardized protocols for 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione's use in various applications may lead to inconsistent results.

Future Directions

For 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione research may include the development of more efficient synthesis methods, the identification of new applications in medicine, agriculture, and materials science, and the optimization of 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione's properties for specific applications. Additionally, the development of standardized protocols for 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione's use in various applications may lead to more consistent and reproducible results.

Scientific Research Applications

2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione has been widely studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione has been shown to exhibit anticancer, antiviral, and anti-inflammatory properties. It has also been investigated as a potential treatment for neurodegenerative disorders such as Alzheimer's and Parkinson's disease. In agriculture, 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione has been used as a plant growth regulator to improve crop yield and quality. In materials science, 2-{1-[(2-methoxyphenyl)amino]propylidene}-5,5-dimethyl-1,3-cyclohexanedione has been utilized as a building block for the synthesis of novel materials with unique properties.